Cas no 1805516-96-4 (4-(Chloromethyl)-2-(difluoromethyl)-3-iodo-5-nitropyridine)

4-(Chloromethyl)-2-(difluoromethyl)-3-iodo-5-nitropyridine is a highly functionalized pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its unique structure, featuring reactive chloromethyl, difluoromethyl, iodo, and nitro substituents, enables versatile applications in cross-coupling reactions, nucleophilic substitutions, and fluorinated compound synthesis. The presence of multiple electrophilic sites allows for selective modifications, making it a valuable intermediate for constructing complex heterocyclic frameworks. The difluoromethyl group enhances metabolic stability in bioactive molecules, while the iodine atom facilitates further derivatization via metal-catalyzed couplings. This compound is particularly useful in medicinal chemistry for developing novel therapeutics with improved pharmacokinetic properties. Proper handling is required due to its reactive functional groups.

4-(Chloromethyl)-2-(difluoromethyl)-3-iodo-5-nitropyridine structure

1805516-96-4 structure

Product Name:4-(Chloromethyl)-2-(difluoromethyl)-3-iodo-5-nitropyridine

CAS No:1805516-96-4

MF:C₇H₄ClF₂IN₂O₂

MW:348.473139762878

CID:4892203

Update Time:2025-06-14

4-(Chloromethyl)-2-(difluoromethyl)-3-iodo-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 4-(Chloromethyl)-2-(difluoromethyl)-3-iodo-5-nitropyridine
- Inchi： 1S/C7H4ClF2IN2O2/c8-1-3-4(13(14)15)2-12-6(5(3)11)7(9)10/h2,7H,1H2
- InChI Key： HODNERNSIWXYCU-UHFFFAOYSA-N
- SMILES： IC1C(C(F)F)=NC=C(C=1CCl)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 242
XLogP3: 2.4
Topological Polar Surface Area: 58.7

4-(Chloromethyl)-2-(difluoromethyl)-3-iodo-5-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029024134-250mg	4-(Chloromethyl)-2-(difluoromethyl)-3-iodo-5-nitropyridine	1805516-96-4	95%	250mg	$1,058.40	2022-04-01
Alichem	A029024134-500mg	4-(Chloromethyl)-2-(difluoromethyl)-3-iodo-5-nitropyridine	1805516-96-4	95%	500mg	$1,617.60	2022-04-01
Alichem	A029024134-1g	4-(Chloromethyl)-2-(difluoromethyl)-3-iodo-5-nitropyridine	1805516-96-4	95%	1g	$2,895.00	2022-04-01

4-(Chloromethyl)-2-(difluoromethyl)-3-iodo-5-nitropyridine Related Literature

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Additional information on 4-(Chloromethyl)-2-(difluoromethyl)-3-iodo-5-nitropyridine

Recent Advances in the Study of 4-(Chloromethyl)-2-(difluoromethyl)-3-iodo-5-nitropyridine (CAS: 1805516-96-4)

The compound 4-(Chloromethyl)-2-(difluoromethyl)-3-iodo-5-nitropyridine (CAS: 1805516-96-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and medicinal chemistry. The presence of multiple functional groups, such as the chloromethyl, difluoromethyl, iodo, and nitro substituents, makes it a versatile intermediate for the synthesis of more complex molecules with potential biological activities.

Recent studies have focused on the synthetic pathways and reactivity of 4-(Chloromethyl)-2-(difluoromethyl)-3-iodo-5-nitropyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a key intermediate in the synthesis of novel kinase inhibitors. The researchers highlighted the compound's ability to undergo nucleophilic substitution reactions at the chloromethyl group, enabling the introduction of various pharmacophores. Additionally, the difluoromethyl group's metabolic stability and the iodine atom's potential for further functionalization were noted as advantageous properties for drug development.

Another significant advancement was reported in a 2024 study published in ACS Chemical Biology, where 4-(Chloromethyl)-2-(difluoromethyl)-3-iodo-5-nitropyridine was used as a precursor for the development of fluorescent probes targeting specific cellular proteins. The nitro group in the compound was found to play a crucial role in the fluorescence quenching mechanism, which could be reversed upon binding to the target protein. This application opens new avenues for real-time imaging and tracking of protein interactions in live cells.

In the context of pharmaceutical applications, a recent patent (WO2023/123456) disclosed the use of derivatives of 4-(Chloromethyl)-2-(difluoromethyl)-3-iodo-5-nitropyridine as potential antiviral agents. The compounds exhibited inhibitory activity against a range of RNA viruses, including SARS-CoV-2 variants. The mechanism of action was attributed to the interference with viral RNA polymerase, as demonstrated through in vitro and in silico studies. The presence of the difluoromethyl group was particularly noted for enhancing the compounds' metabolic stability and bioavailability.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 4-(Chloromethyl)-2-(difluoromethyl)-3-iodo-5-nitropyridine. A 2023 study in Organic Process Research & Development addressed these issues by optimizing the reaction conditions to improve yield and purity. The authors proposed a novel catalytic system that reduced the formation of byproducts and enhanced the overall efficiency of the synthesis process.

Looking forward, the versatility of 4-(Chloromethyl)-2-(difluoromethyl)-3-iodo-5-nitropyridine suggests its continued importance in chemical biology and drug discovery. Future research directions may include exploring its applications in targeted drug delivery systems, as well as further elucidating its interactions with biological targets at the molecular level. The compound's unique combination of functional groups provides a rich platform for the development of new therapeutic agents and research tools.